Cas no 2763928-19-2 (2-Chloro-5-({1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidin-3-yl}oxy)benzoic acid)

• Product Name: 2-Chloro-5-({1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidin-3-yl}oxy)benzoic acid
• CAS No: 2763928-19-2
• MF: C₁₅H₁₆ClNO₅
• MW: 325.744243621826
• CID: 6382079
• PubChem ID: 165982773
• Update Time: 2025-05-25

2-Chloro-5-({1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidin-3-yl}oxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-({1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidin-3-yl}oxy)benzoic acid
• EN300-37344267
• 2763928-19-2
• 2-Chloro-5-({1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidin-3-yl}oxy)benzoic acid

• Inchi： 1S/C15H16ClNO5/c1-2-7-21-15(20)17-6-5-11(9-17)22-10-3-4-13(16)12(8-10)14(18)19/h2-4,8,11H,1,5-7,9H2,(H,18,19)
• InChI Key： AMTCXLMUBUEWPZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)OC1CN(C(=O)OCC=C)CC1

Computed Properties

• Exact Mass: 325.0717003g/mol
• Monoisotopic Mass: 325.0717003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-Chloro-5-({1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidin-3-yl}oxy)benzoic acid

Comprehensive Overview of 2-Chloro-5-({1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidin-3-yl}oxy)benzoic acid (CAS No. 2763928-19-2)

2-Chloro-5-({1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidin-3-yl}oxy)benzoic acid (CAS No. 2763928-19-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzoic acid derivatives, which are widely studied for their bioactive properties. The presence of a pyrrolidine ring and a propenyloxy carbonyl group in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for custom synthesis intermediates like 2-Chloro-5-({1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidin-3-yl}oxy)benzoic acid has surged, driven by advancements in drug discovery and material science. Researchers are particularly interested in its potential as a building block for small-molecule drugs, especially in the development of kinase inhibitors and anti-inflammatory agents. The compound's chloro-substituted benzoic acid moiety is known to enhance binding affinity to biological targets, making it a valuable scaffold in medicinal chemistry.

The synthesis of CAS No. 2763928-19-2 involves multi-step organic reactions, including esterification and nucleophilic substitution. Its pyrrolidin-3-yloxy linkage provides rotational flexibility, which is crucial for optimizing drug-receptor interactions. This property aligns with the growing trend of designing conformationally flexible drug candidates to improve bioavailability and reduce side effects. Additionally, the propenyloxy carbonyl group offers a reactive handle for further functionalization, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies.

From an industrial perspective, 2-Chloro-5-({1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidin-3-yl}oxy)benzoic acid is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure on solvent use and waste generation, manufacturers are exploring eco-friendly routes to produce such intermediates. Catalytic methods and flow chemistry techniques are being investigated to improve the yield and purity of CAS No. 2763928-19-2 while minimizing environmental impact.

The compound's applications extend beyond pharmaceuticals. In agrochemical research, benzoic acid derivatives with heterocyclic substitutions like pyrrolidine are being evaluated as potential herbicides or plant growth regulators. The chloro and ether functionalities in 2-Chloro-5-({1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidin-3-yl}oxy)benzoic acid may contribute to its bioactivity against plant pathogens, aligning with the global push for sustainable crop protection solutions.

Analytical characterization of CAS No. 2763928-19-2 typically involves techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods ensure batch-to-batch consistency, which is critical for regulatory compliance in pharmaceutical applications. The compound's stability under various pH conditions and thermal profiles is also a subject of ongoing research, particularly for formulation development.

As the scientific community continues to explore structure-based drug design, compounds like 2-Chloro-5-({1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidin-3-yl}oxy)benzoic acid will remain pivotal. Its molecular architecture exemplifies the convergence of medicinal chemistry and material science, offering insights into the design of next-generation therapeutics. With patents and publications increasingly referencing this compound, its role in innovation ecosystems is poised to expand further.